
Eliprodil: A Pharmacological Tool for
Interrogating GluN2B Subunit Function

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Eliprodil

Cat. No.: B1671174 Get Quote

Application Notes and Protocols for Researchers, Scientists, and Drug Development

Professionals

Introduction
Eliprodil is a non-competitive antagonist of the N-methyl-D-aspartate (NMDA) receptor,

exhibiting selectivity for the GluN2B subunit.[1] This property makes it a valuable

pharmacological tool for elucidating the diverse physiological and pathological roles of GluN2B-

containing NMDA receptors. These receptors are critically involved in synaptic plasticity,

neuronal development, and excitotoxicity.[2][3] Dysregulation of GluN2B function has been

implicated in a range of neurological and psychiatric disorders, including ischemic stroke,

Alzheimer's disease, and depression.

This document provides detailed application notes and experimental protocols for utilizing

Eliprodil to study GluN2B function. It is intended for researchers in academia and the

pharmaceutical industry engaged in neuroscience research and drug discovery.

Pharmacological Profile of Eliprodil
Eliprodil exerts its inhibitory effect by binding to a polyamine modulatory site on the NMDA

receptor, distinct from the glutamate or glycine binding sites. Its selectivity for GluN2B-

containing receptors allows for the specific investigation of this subunit's contribution to NMDA

receptor-mediated effects.
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Quantitative Data on Eliprodil Activity
The following table summarizes the inhibitory constants (IC50 and Ki) of Eliprodil across

various experimental preparations. This data is crucial for determining appropriate

concentrations for in vitro and in vivo studies.

Parameter Value
Receptor/Chan
nel

Preparation Reference

IC50 3.0 µM NR1A/NR2B Xenopus oocytes [4]

IC50 > 100 µM NR1A/NR2A Xenopus oocytes [4]

EC50 ~0.5 µM

NMDA Receptor

(Functional

Assay)

Rat Hippocampal

Slices (Hypoxia)

IC50 10 µM

N-type Voltage-

Dependent Ca2+

Channels

Human N-type

Ca2+ Channels

IC50 9 µM

P-type Voltage-

Dependent Ca2+

Channels

Rat Cerebellar

Purkinje Neurons

Ki 13 nM GluN2B Not Specified

Key Experimental Protocols
This section provides detailed protocols for fundamental experiments utilizing Eliprodil to
probe GluN2B function.

In Vitro Electrophysiology: Whole-Cell Patch-Clamp
Recording
This protocol is designed to measure the effect of Eliprodil on NMDA receptor-mediated

currents in cultured neurons or brain slices.
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Objective: To characterize the inhibitory effect of Eliprodil on GluN2B-containing NMDA

receptor currents.

Materials:

Cultured neurons or acute brain slices

Artificial cerebrospinal fluid (aCSF)

Intracellular solution

Eliprodil stock solution

NMDA and glycine

Patch-clamp rig (amplifier, micromanipulator, microscope)

Borosilicate glass capillaries for patch pipettes

Procedure:

Preparation: Prepare aCSF and intracellular solution. Prepare fresh brain slices if applicable.

Pull patch pipettes with a resistance of 3-7 MΩ.

Recording:

Transfer the cell culture dish or brain slice to the recording chamber and perfuse with

aCSF.

Establish a whole-cell patch-clamp configuration on a target neuron.

Clamp the neuron at a holding potential of -70 mV.

Apply NMDA (e.g., 100 µM) and glycine (e.g., 10 µM) to elicit an inward NMDA receptor-

mediated current.

After establishing a stable baseline current, perfuse the chamber with aCSF containing the

desired concentration of Eliprodil.
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Record the current in the presence of Eliprodil.

Wash out Eliprodil with aCSF to observe recovery.

Data Analysis: Measure the peak amplitude of the NMDA-evoked current before, during, and

after Eliprodil application. Calculate the percentage of inhibition.

Diagram: Experimental Workflow for Whole-Cell Patch-Clamp Recording
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Prepare Brain Slices/Cultured Neurons

Establish Whole-Cell Patch Clamp

Record Baseline NMDA-Evoked Currents

Apply Eliprodil

Record NMDA-Evoked Currents with Eliprodil

Washout Eliprodil

Record Recovery Currents

Analyze Current Inhibition

 

Culture Neurons on Coverslips

Load Cells with Fura-2 AM

Acquire Baseline Fluorescence

Stimulate with NMDA/Glycine

Record Calcium Response

Apply Eliprodil

Stimulate with NMDA/Glycine + Eliprodil

Record Calcium Response

Analyze Fluorescence Ratio
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Day 1: Pre-test (15 min swim)

Day 2: Administer Eliprodil or Vehicle

Day 2: Test Session (5 min swim)

Record Behavior

Score Immobility Time
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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